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Compound of Interest

Compound Name: Cyanine3 carboxylic acid

Cat. No.: B12395148 Get Quote

For researchers, scientists, and drug development professionals leveraging fluorescence-

based techniques, the choice of fluorophore is a critical determinant of experimental success.

This guide provides a detailed, data-driven comparison of two widely used fluorescent dyes in

the orange-red spectral region: Cyanine3 (Cy3) and ATTO 550. This objective analysis of their

photophysical properties, supported by experimental methodologies, aims to empower

informed decisions for applications ranging from cellular imaging to single-molecule studies.

Executive Summary
ATTO 550 emerges as a superior alternative to the traditional Cyanine3 dye, offering

significantly enhanced photostability and a higher fluorescence quantum yield, which translates

to brighter and more durable signals in demanding applications. While both dyes exhibit similar

absorption and emission profiles, the increased performance of ATTO 550 in key photophysical

parameters makes it a more robust choice for experiments requiring prolonged or intense light

exposure.

Quantitative Photophysical Comparison
The selection of a fluorescent probe is often dictated by its specific photophysical

characteristics. The following table summarizes the key performance metrics for Cy3 and ATTO

550.
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Photophysical Property Cyanine3 (Cy3) ATTO 550

Absorption Maximum (λ_abs_) 555 nm[1][2] 554 nm[3][4][5][6][7]

Emission Maximum (λ_em_) 570 nm[1][2][8] 576 nm[3][4][5][6][7]

Molar Extinction Coefficient (ε) 150,000 cm⁻¹M⁻¹[2] 120,000 cm⁻¹M⁻¹[3][4][5][6][7]

Fluorescence Quantum Yield

(Φ)
~0.15 - 0.31[2][8] ~0.80[3][4][5][7]

Fluorescence Lifetime (τ)
In the nanosecond range[9]

[10]
3.6 ns[3][4][5][6][7]

Photostability
Susceptible to

photobleaching[11][12]
High photostability[5][11][12]

Note: Molar extinction coefficients and quantum yields can be influenced by the molecular

conjugate and solvent conditions.[11]

Visualizing Photophysical Principles
To understand the underlying processes governing fluorescence, a simplified Jablonski

diagram is presented below. This diagram illustrates the electronic transitions that occur when

a fluorophore absorbs and emits light.
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Singlet Electronic States

Triplet Electronic State
S₀ (Ground State) S₁ (First Excited State)Absorption

Fluorescence

Vibrational Relaxation

T₁ (Triplet State)

Intersystem Crossing

Phosphorescence

Sample Preparation

Absorption Spectroscopy Fluorescence Spectroscopy Lifetime Measurement Photostability Assay

Prepare dilute fluorophore solutions
in appropriate buffer (e.g., PBS)

Measure absorbance spectrum using a spectrophotometer Measure emission spectrum using a spectrofluorometer Perform Time-Correlated Single Photon Counting (TCSPC) Continuous illumination of the sample

Determine λ_abs_max_ and Molar Extinction Coefficient Determine λ_em_max_ Calculate Quantum Yield (relative to a standard) Determine Fluorescence Lifetime (τ) Measure fluorescence intensity decay over time

Determine photobleaching rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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